Cas no 51146-47-5 (Bicyclo[5.1.0]octane, 8,8-dibromo-1-phenyl-)
51146-47-5 structure
Product Name:Bicyclo[5.1.0]octane, 8,8-dibromo-1-phenyl-
CAS No:51146-47-5
MF:C14H16Br2
MW:344.084842681885
CID:1570909
Update Time:2024-08-24
Bicyclo[5.1.0]octane, 8,8-dibromo-1-phenyl- Chemical and Physical Properties
Names and Identifiers
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- Bicyclo[5.1.0]octane, 8,8-dibromo-1-phenyl-
- 8,8-dibromo-7-phenylbicyclo[5.1.0]octane
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- Inchi: 1S/C14H16Br2/c15-14(16)12-9-5-2-6-10-13(12,14)11-7-3-1-4-8-11/h1,3-4,7-8,12H,2,5-6,9-10H2
- InChI Key: WCAGTIHPELSEOV-UHFFFAOYSA-N
- SMILES: C12(C3=CC=CC=C3)C(C1(Br)Br)CCCCC2
Computed Properties
- Exact Mass: 341.96188
- Monoisotopic Mass: 341.962
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 268
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
Experimental Properties
- Density: 1.645±0.06 g/cm3(Predicted)
- Boiling Point: 361.2±35.0 °C(Predicted)
- PSA: 0
Bicyclo[5.1.0]octane, 8,8-dibromo-1-phenyl- Related Literature
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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